![molecular formula C19H16O6 B2433576 4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate CAS No. 898503-26-9](/img/structure/B2433576.png)
4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate
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Overview
Description
“4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate” is a chemical compound with the molecular formula C19H16O6 . It has an average mass of 340.327 Da and a monoisotopic mass of 340.094696 Da .
Synthesis Analysis
The synthesis of similar compounds, such as ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxylate, has been achieved through Knoevenagel condensation reaction .
Molecular Structure Analysis
The crystal structure of a similar compound, 4-methoxyphenyl 2-oxo-2H-chromene-3-carboxylate, has been studied . The dihedral angle between the planes of the coumarin ring system and the benzene ring is 48.04 (10)C12—H12 . The central CO2 group subtends a dihedral angle of 27.15 (11) with the coumarin ring system and 74.86 (13) with the benzene ring .
Scientific Research Applications
Synthesis and Characterization
The compound and its derivatives are often synthesized and characterized as part of research in organic chemistry. For instance, a study by Zhu et al. (2014) demonstrated the rapid synthesis of 4-oxo-4H-chromene-3-carboxylic acid, an important intermediate for many biologically active compounds, showcasing the compound's relevance in synthetic organic chemistry (Zhu et al., 2014).
Antibacterial Activity
Research by Behrami and Dobroshi (2019) explored the antibacterial activity of synthesized derivatives of 4-hydroxy-chromen-2-one, indicating the potential of these compounds in developing new antibacterial agents (Behrami & Dobroshi, 2019).
Medicinal Chemistry
The compound and related structures have been investigated for their potential in medicinal chemistry. For example, the study on the structure-activity relationship and molecular mechanisms of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate (SHA 14-1) and its analogs highlighted their significance in overcoming drug resistance in cancer cells, suggesting their potential as anticancer agents (Das et al., 2009).
Material Science
In the realm of material science, compounds like 4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate have been explored for their properties. Shi et al. (2017) synthesized benzo[c]coumarin carboxylic acids and studied their fluorescence properties in the solid state, indicating the compound's potential application in fluorescent materials and sensors (Shi et al., 2017).
Photopharmacology
The compound's derivatives have also found applications in photopharmacology, where the light-activated properties of certain chemicals are utilized for therapeutic purposes. The synthesis and reactions of 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester by Pimenova et al. (2003) could provide insights into the development of novel photoresponsive compounds (Pimenova et al., 2003).
Mechanism of Action
Target of Action
Similar compounds, such as coumarins, have been found to interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
It’s known that coumarin derivatives can interact with their targets in a variety of ways, including competitive inhibition, allosteric modulation, or covalent modification .
Biochemical Pathways
Coumarin derivatives have been reported to influence a variety of biochemical pathways, including those involved in inflammation, coagulation, and cellular proliferation .
Result of Action
Coumarin derivatives have been reported to exhibit a variety of biological effects, including anti-inflammatory, anticoagulant, and antiproliferative activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of similar compounds .
Properties
IUPAC Name |
(4-methoxyphenyl) 8-ethoxy-2-oxochromene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16O6/c1-3-23-16-6-4-5-12-11-15(19(21)25-17(12)16)18(20)24-14-9-7-13(22-2)8-10-14/h4-11H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDRSNGAZBWIMRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=O)C(=C2)C(=O)OC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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